Cas no 2229515-05-1 (4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine)

• Product Name: 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine
• CAS No: 2229515-05-1
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 5958415
• PubChem ID: 165966231
• Update Time: 2025-06-08

4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine
• EN300-1862717
• 2229515-05-1
• 4-[1-(3-phenyl-1H-pyrazol-4-yl)ethyl]piperidine

• Inchi： 1S/C16H21N3/c1-12(13-7-9-17-10-8-13)15-11-18-19-16(15)14-5-3-2-4-6-14/h2-6,11-13,17H,7-10H2,1H3,(H,18,19)
• InChI Key： ABRXIRPDTKSBRU-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine

Introduction to 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine (CAS No: 2229515-05-1)

4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine, identified by the chemical identifier CAS No: 2229515-05-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core linked to a 3-phenyl-1H-pyrazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these heterocyclic structures suggests a multifaceted role in drug discovery and development, particularly in the exploration of novel therapeutic agents.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, improve bioavailability, and modulate receptor interactions. Its presence in 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine suggests that this compound may exhibit properties conducive to oral administration and target engagement. The 3-phenyl-1H-pyrazole segment adds another layer of complexity, as pyrazole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies indicate that the 3-phenyl-1H-pyrazole moiety may interact with enzymes and receptors involved in critical metabolic pathways, making this compound a promising candidate for further investigation. The ethylpiperidine side chain further enhances the molecule's potential by providing a flexible scaffold that can be modified to optimize pharmacokinetic properties.

In the context of current research, 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine has been explored for its potential applications in treating neurological disorders. The piperidine ring's ability to cross the blood-brain barrier and its interaction with neurotransmitter systems make it an attractive scaffold for developing novel therapeutics. Preliminary studies suggest that this compound may exhibit neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The phenyl group attached to the pyrazole ring introduces additional electronic properties that can influence the compound's reactivity and binding characteristics. This feature has been exploited in designing molecules with enhanced binding affinity to specific biological targets. For instance, modifications to the phenyl ring have been shown to modulate the activity of enzymes involved in inflammation and pain signaling, opening up possibilities for new treatments in chronic pain management.

Another area of interest is the potential application of 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine in oncology research. The combination of a piperidine and pyrazole scaffold has been linked to antitumor activities in several preclinical studies. The compound's ability to inhibit key signaling pathways involved in cancer cell proliferation and survival makes it a valuable tool for developing new anticancer agents. Researchers are particularly interested in exploring its potential as a kinase inhibitor, given the structural similarities between this compound and known kinase inhibitors.

The synthesis of 4-1-(3-phenyl-1H-pyrazol-4-yl)ethylpiperidine presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently. These techniques have been instrumental in producing derivatives of this compound with tailored biological activities.

In conclusion, 4-1-(3-phenyl-1H-pyrazol-4-yethylpiperidine (CAS No: 2229515 - 05 - 1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.